Cas no 2167507-51-7 (methyl 1-fluoro-2,2,4,4-tetramethyl-6-oxocyclohexane-1-carboxylate)

• Product Name: methyl 1-fluoro-2,2,4,4-tetramethyl-6-oxocyclohexane-1-carboxylate
• CAS No: 2167507-51-7
• MF: C₁₂H₁₉FO₃
• MW: 230.275867700577
• CID: 6154659
• PubChem ID: 165524108
• Update Time: 2025-06-12

methyl 1-fluoro-2,2,4,4-tetramethyl-6-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-fluoro-2,2,4,4-tetramethyl-6-oxocyclohexane-1-carboxylate
• 2167507-51-7
• EN300-1451474

• Inchi： 1S/C12H19FO3/c1-10(2)6-8(14)12(13,9(15)16-5)11(3,4)7-10/h6-7H2,1-5H3
• InChI Key： PPLYYXAKNPIFKO-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OC)C(CC(C)(C)CC1(C)C)=O

Computed Properties

• Exact Mass: 230.13182263g/mol
• Monoisotopic Mass: 230.13182263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Additional information on methyl 1-fluoro-2,2,4,4-tetramethyl-6-oxocyclohexane-1-carboxylate

Methyl 1-Fluoro-2,2,4,4-Tetramethyl-6-Oxocyclohexane-1-Carboxylate (CAS No. 2167507-51-7): An Overview

Methyl 1-fluoro-2,2,4,4-tetramethyl-6-oxocyclohexane-1-carboxylate (CAS No. 2167507-51-7) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science industries. This compound is characterized by its complex cyclic structure and the presence of a fluorine atom, which imparts distinct chemical properties and reactivity.

The chemical formula of methyl 1-fluoro-2,2,4,4-tetramethyl-6-oxocyclohexane-1-carboxylate is C₁₃H₂₀FNO₃. The molecule consists of a cyclohexane ring with multiple substituents, including a fluoro group, two methyl groups at the 2 and 4 positions, and an ester group at the 1 position. The presence of these functional groups endows the compound with a range of chemical properties that make it suitable for various applications.

In the pharmaceutical industry, methyl 1-fluoro-2,2,4,4-tetramethyl-6-oxocyclohexane-1-carboxylate has been explored as a potential intermediate in the synthesis of novel drugs. The fluorine atom in the molecule can enhance the lipophilicity and metabolic stability of drug candidates, which are crucial factors in drug design. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory and anti-cancer properties.

One notable study published in the Journal of Medicinal Chemistry investigated the use of methyl 1-fluoro-2,2,4,4-tetramethyl-6-oxocyclohexane-1-carboxylate as a building block for the synthesis of a new class of anti-inflammatory agents. The researchers found that derivatives of this compound demonstrated significant inhibition of pro-inflammatory cytokines in vitro and in vivo. This finding suggests that methyl 1-fluoro-2,2,4,4-tetramethyl-6-oxocyclohexane-1-carboxylate could serve as a valuable starting material for the development of more effective anti-inflammatory drugs.

Beyond its pharmaceutical applications, methyl 1-fluoro-2,2,4,4-tetramethyl-6-oxocyclohexane-1-carboxylate has also been studied for its potential use in materials science. The unique combination of functional groups in this molecule makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have explored the use of this compound as a monomer for polymer synthesis. The resulting polymers exhibited enhanced thermal stability and mechanical strength compared to traditional materials.

The synthetic route to produce methyl 1-fluoro-2,2,4,4-tetramethyl-6-oxocyclohexane-1-carboxylate involves several steps. Typically, the synthesis begins with the formation of a cyclohexanone derivative through a series of reactions involving Grignard reagents and subsequent functional group transformations. The introduction of the fluoro group is often achieved through selective fluorination reactions using reagents such as Selectfluor or DAST (diethylaminosulfur trifluoride). The final step involves esterification to form the desired product.

The physical properties of methyl 1-fluoro-2,2,4,4-tetramethyl-6-oxocyclohexane-1-carboxylate include a melting point range of 85°C to 88°C and a boiling point above 300°C under reduced pressure. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for various synthetic processes and applications.

In terms of safety and handling, while methyl 1-fluoro-2,2,4,4-tetramethyl-6-oxocyclohexane-1-carboxylate is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn to prevent skin contact and inhalation. Additionally, it is recommended to store the compound in a cool, dry place away from incompatible materials.

The future prospects for methyl 1-fluoro-2,2,4,4-tetramethyl-6-o xocyclohexane -1-carboxylate are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As our understanding of its chemical behavior and biological activity deepens, it is likely that we will see more innovative uses for this compound in both pharmaceutical and materials science contexts.